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Compound of Interest

Compound Name: 3-Bromobenzoyl chloride

Cat. No.: B108613 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical reagents is paramount. This document provides immediate, essential safety and

logistical information for the handling of 3-Bromobenzoyl chloride, including detailed

operational and disposal plans to ensure a safe laboratory environment.

Chemical Profile and Hazards

3-Bromobenzoyl chloride (CAS No. 1711-09-7) is a corrosive liquid that reacts with water and

moisture, liberating toxic hydrogen chloride gas.[1][2] It is crucial to handle this compound with

appropriate safety measures to prevent severe skin burns, eye damage, and respiratory

irritation.[3][4][5][6]
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Property Value Reference

Molecular Formula C₇H₄BrClO [6][7][8]

Molecular Weight 219.46 g/mol [6][9]

Boiling Point 74-75 °C at 0.5 mmHg [8][9]

Density 1.662 g/mL at 25 °C [8][9]

Signal Word Danger [4][5]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H290:

May be corrosive to metals.

H335: May cause respiratory

irritation.

[3][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against the hazards of 3-Bromobenzoyl
chloride. The following table summarizes the required PPE for handling this substance.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[7] Nitrile or

neoprene gloves are generally

recommended, but always

check the manufacturer's glove

compatibility chart.

Eyes/Face Safety goggles and face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations.[1][7] A

face shield should be worn in

addition to goggles when there

is a splash hazard.

Body Flame-retardant lab coat

A lab coat should be worn to

protect against splashes and

spills. Ensure it is buttoned

and the sleeves are rolled

down.

Respiratory
NIOSH/MSHA approved

respirator

Use a respirator with an

appropriate cartridge for acid

gases and organic vapors if

working outside of a fume

hood or if exposure limits are

exceeded.[1][7] A full-face

respirator is recommended for

spill response.[10]

Feet Closed-toe shoes

Always wear closed-toe shoes

in a laboratory setting to

protect against spills.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical to minimize exposure and prevent

accidents.

1. Preparation and Engineering Controls:

Fume Hood: All handling of 3-Bromobenzoyl chloride must be conducted in a certified

chemical fume hood to ensure adequate ventilation.[1][7][9]

Inert Atmosphere: Store and handle the chemical under an inert atmosphere, such as

nitrogen, to prevent reaction with moisture.[1][7]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.[1][7]

Dry Glassware: All glassware must be thoroughly dried before use to prevent hydrolysis of

the 3-Bromobenzoyl chloride.[9]

2. Dispensing and Use:

Secure Container: Keep the container tightly closed when not in use.[1][7]

Avoid Incompatibilities: Keep away from water, moist air, strong oxidizing agents, strong

bases, and alcohols.[1][7]

Transfer: Use a syringe or cannula for transferring the liquid to minimize exposure to air and

moisture.

3. Quenching and Work-up:

Quenching Procedure: Slowly add the reaction mixture containing 3-Bromobenzoyl
chloride to a stirred, cooled solution of a suitable quenching agent (e.g., a solution of

sodium bicarbonate or another weak base). This should be done in a fume hood.

Gas Evolution: Be aware that quenching will generate gas (e.g., CO₂ if using bicarbonate),

so ensure adequate ventilation and do not seal the quenching vessel.
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Disposal Plan: Waste Management Protocol
Proper disposal of 3-Bromobenzoyl chloride and associated waste is essential to protect the

environment and comply with regulations.

1. Waste Segregation and Collection:

Halogenated Organic Waste: All waste containing 3-Bromobenzoyl chloride should be

collected in a designated, properly labeled container for halogenated organic waste.

Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,

should be collected in a separate, labeled container.

2. Neutralization of Small Residues:

Small Spills: For small spills, absorb the material with an inert absorbent material like sand or

vermiculite.[3]

Decontamination: The contaminated absorbent material should then be slowly added to a

solution of sodium carbonate to neutralize any remaining reactive material before being

placed in the solid waste container.

Empty Containers: Decontaminate empty containers by rinsing with a 5% aqueous sodium

hydroxide or soda ash solution, followed by water, before disposal.[3]

3. Final Disposal:

Licensed Waste Disposal: All chemical waste must be disposed of through a licensed

hazardous waste disposal company.[1][2][3] Never pour 3-Bromobenzoyl chloride down

the drain.[1][2]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

[5] Seek immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[3][5] If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[5]

Ingestion
Do NOT induce vomiting.[1][2] Rinse mouth with

water.[5] Seek immediate medical attention.[1]

Spill

Evacuate the area.[1] For small spills, use an

inert absorbent material and follow the

neutralization procedure. For large spills,

contact your institution's emergency response

team.[10]

Workflow for Handling 3-Bromobenzoyl Chloride
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Caption: Workflow for the safe handling of 3-Bromobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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